Cas no 5890-82-4 (5-{[(2,6-dichlorophenyl)carbamoyl]amino}-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide)

5-{[(2,6-dichlorophenyl)carbamoyl]amino}-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide structure
5890-82-4 structure
Product name:5-{[(2,6-dichlorophenyl)carbamoyl]amino}-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide
CAS No:5890-82-4
MF:C32H38Cl2N6O4
MW:641.587925434113
CID:1614922
PubChem ID:5218386

5-{[(2,6-dichlorophenyl)carbamoyl]amino}-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 5-{[(2,6-dichlorophenyl)carbamoyl]amino}-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide
    • 5-[(2,6-dichlorophenyl)carbamoylamino]-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide
    • 5890-82-4
    • DTXSID60410823
    • Inchi: InChI=1S/C32H38Cl2N6O4/c1-43-29-9-3-2-8-28(29)40-16-14-39(15-17-40)27-11-10-23(36-32(42)37-30-25(33)6-4-7-26(30)34)22-24(27)31(41)35-12-5-13-38-18-20-44-21-19-38/h2-4,6-11,22H,5,12-21H2,1H3,(H,35,41)(H2,36,37,42)
    • InChI Key: OAGOBDAXNKTADX-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)NC4=C(C=CC=C4Cl)Cl)C(=O)NCCCN5CCOCC5

Computed Properties

  • Exact Mass: 640.23354
  • Monoisotopic Mass: 640.233159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 10
  • Complexity: 896
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 98.4

Experimental Properties

  • Density: 1.327
  • Boiling Point: 730°C at 760 mmHg
  • Flash Point: 395.3°C
  • Refractive Index: 1.64
  • PSA: 98.41

5-{[(2,6-dichlorophenyl)carbamoyl]amino}-2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(3-morpholin-4-ylpropyl)benzamide Related Literature

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